Cas no 1169957-94-1 (5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1169957-94-1
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD09702168
• CID: 3157270
• PubChem ID: 25323564
• Update Time: 2025-07-02

5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylic acid
• 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid
• 1169957-94-1
• 5-Methyl-1-(2-(trifluoromethyl)phenyl)-1h-pyrazole-4-carboxylic acid
• CS-0288586
• 5-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylicacid
• DB-155421
• EN300-26889

• MDL： MFCD09702168
• Inchi： 1S/C12H9F3N2O2/c1-7-8(11(18)19)6-16-17(7)10-5-3-2-4-9(10)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： CVXDSOGMUDHKDS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C(C)=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 270.06161202Da
• Monoisotopic Mass: 270.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1169957-94-1)

5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1169957-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and a methyl substituent in the phenyl ring enhances its structural complexity and influences its pharmacological properties, making it a subject of intense study.

The chemical structure of 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole core substituted with a carboxylic acid group at the 4-position, a methyl group at the 5-position, and a phenyl ring bearing a trifluoromethyl group at the 2-position. This arrangement imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Among these derivatives, 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid has emerged as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in oncology research. Recent studies have demonstrated that pyrazole-based compounds can modulate key signaling pathways involved in cancer progression. Specifically, the trifluoromethyl group in 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid has been shown to enhance the potency of small molecule inhibitors by improving their bioavailability and binding affinity to target enzymes. This has led to the exploration of this compound as a lead structure for developing novel anticancer agents.

Moreover, the carboxylic acid functionality at the 4-position of the pyrazole ring provides an opportunity for further derivatization, allowing chemists to modify its pharmacokinetic properties. For instance, esterification or amidation of this carboxylic acid group can yield derivatives with improved solubility or tissue distribution. Such modifications are crucial for optimizing drug delivery systems and enhancing therapeutic efficacy.

Another area where 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid shows promise is in the field of immunology. Emerging evidence suggests that pyrazole derivatives can modulate immune responses by interacting with various cytokine receptors and intracellular signaling pathways. The unique structural features of this compound make it a potential candidate for developing immunomodulatory agents that could be used in treating autoimmune diseases or enhancing vaccine efficacy.

The synthesis of 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications.

In conclusion, 5-methyl-1-2-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1169957-94-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it an attractive candidate for further research in oncology, immunology, and other areas of medicine. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.